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Compound of Interest

Compound Name: N1-Methylsulfonyl pseudouridine

Cat. No.: B15586202

Important Note for Researchers: The information provided herein pertains to N1-
Methylpseudouridine. Extensive searches for "N1-Methylsulfonyl pseudouridine” did not
yield information on a compound with that specific name, suggesting a possible misnomer in
the original query. N1-Methylpseudouridine is a critical component in mRNA-based
technologies, and the following procedures are based on the available safety data for this
compound.

This guide is designed for researchers, scientists, and drug development professionals, offering
essential safety and logistical information for the operational handling and disposal of N1-
Methylpseudouridine. Adherence to these procedures is crucial for maintaining a safe
laboratory environment.

l. Pre-Disposal Safety and Handling

Before disposal, proper handling of N1-Methylpseudouridine is paramount to minimize
exposure and risk. While some safety data sheets (SDS) classify this compound as not
hazardous, others indicate potential health effects.[1][2] Therefore, a cautious approach is
recommended.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.[3]
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e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If working with powders or in poorly ventilated areas, a NIOSH-
approved respirator is advised.[4]

Safe Handling Practices:

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation in the work area.[1][4]

Wash hands thoroughly after handling.[3]

Avoid contact with skin and eyes.[3] In case of contact, rinse thoroughly with water.[3][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Il. Step-by-Step Disposal Protocol

The standard and required method for the disposal of N1-Methylpseudouridine is in
accordance with local, state, and federal regulations.[4]

o Waste Classification: Treat all N1-Methylpseudouridine waste, including contaminated
materials, as chemical waste. One SDS recommends disposing of it as hazardous waste.[1]

» Containment:
o Collect waste material in a clearly labeled, leak-proof container.
o Ensure the container is kept tightly sealed when not in use.[4]

o Storage:

o Store the waste container in a designated, dry, and well-ventilated area, away from
incompatible materials.[4]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup.

o Provide the waste contractor with the Safety Data Sheet (SDS) for N1-
Methylpseudouridine.

o Spill Cleanup:

[¢]

In the event of a spill, avoid breathing dust and ensure the area is well-ventilated.[4]

[e]

Wear appropriate PPE.

o

Contain the spill, then sweep up the material and place it in the chemical waste container.

[4]

o

Do not allow the material to enter drains or waterways.[4]

lll. Hazard Information Summary

The following table summarizes the potential hazards associated with N1-Methylpseudouridine
as identified in one of its Safety Data Sheets. It is important to note that other sources classify
the compound as non-hazardous.

Hazard Classification GHS Hazard Statement Precautionary Code

Acute Toxicity, Oral (Category

2 Harmful if swallowed H302
Skin Irritation (Category 2) Causes skin irritation H315
Serious Eye Irritation ] o

Causes serious eye irritation H319

(Category 2A)

Specific Target Organ Toxicity ] o
] May cause respiratory irritation ~ H335
(Single Exposure)

IV. Visualized Disposal Workflow
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The following diagram outlines the logical steps for the safe and compliant disposal of N1-
Methylpseudouridine.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of N1-Methylpseudouridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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